Cas no 123620-80-4 ((1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)propan-1-ol)

• Product Name: (1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)propan-1-ol
• CAS No: 123620-80-4
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD02093492
• CID: 139465
• PubChem ID: 87575460
• Update Time: 2025-05-20

(1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-1-Phenyl-2-(pyrrolidin-1-yl)propan-1-ol
• (1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)-1-propanol
• (1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)propan-1-ol
• (1S,2R)-1-Phenyl-2-pyrrolidin-1-yl-propan-1-olhydrochloride
• 1-Pyrrolidineethanol, b-methyl-a-phenyl-, (aS,bR)-
• (1R,2S)-(+)-1-phenyl-2-pyrrolidinyl-1-propanol
• (1R,2S)-1-phenyl-2-(1-pyrrolidinyl)-1-propanol
• (1R,2S)-1-phenyl-2-pyrrolidin-1-yl-propan-1-ol
• (1S,2R)-1-PHENYL-2-
• (1S,2R)-1-Phenyl-2-(1-pyrrolid
• (1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)-1-propanol hydrochloride
• (1S,2R)-1-Phenyl-2-pyrrolidin-1-yl-propan-1-ol
• (1S,2R)-N,N-Tetramethylenenorephedrine
• N-pyrrolidinylnorephedrine
• Phenylpyrrolidinylpropanol
• (IS,2R)-N-Pyrrolidinyl norephedrine HCL
• 1-Pyrrolidineethanol, .beta.-methyl-.alpha.-phenyl-, (.alpha.S,.beta.R)-
• (1S,2R)-1-phenyl-2-pyrrolidin-1-ylpropan-1-ol
• AKOS015840406
• MFCD02093492
• 1-Phenyl-2-(pyrrolidin-1-yl)propan-1-ol, (1S,2R)-
• 1-Pyrrolidineethanol, beta-methyl-alpha-phenyl-, (S-(R*,S*))-
• 79R77N139L
• (1S,2R)-(-)-2-(1-Pyrrolidyl)-1-phenylpropan-1-ol
• AC-6585
• 123620-80-4
• SCHEMBL523547
• 1-PYRROLIDINEETHANOL, .BETA.-METHYL-.ALPHA.-PHENYL-, (S-(R*,S*))-
• FS-2278
• 1-PYRROLIDINEETHANOL, BETA-METHYL-ALPHA-PHENYL-, (ALPHAS,BETAR)-
• (-)-Threo-dihydro-alpha-pyrrolidinopropiophenone
• (-)-THREO-DIHYDRO-.ALPHA.-PYRROLIDINOPROPIOPHENONE
• A913368
• 56571-92-7
• A11967
• (1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)-1-propanol, 98%
• UNII-79R77N139L
• P1375
• 56571-91-6
• Q27266772
• FZVHJGJBJLFWEX-DGCLKSJQSA-N

• MDL： MFCD02093492
• Inchi： 1S/C13H19NO/c1-11(14-9-5-6-10-14)13(15)12-7-3-2-4-8-12/h2-4,7-8,11,13,15H,5-6,9-10H2,1H3/t11-,13-/m1/s1
• InChI Key： FZVHJGJBJLFWEX-DGCLKSJQSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)[C@@H](C)N1CCCC1

Computed Properties

• Exact Mass: 205.14700
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.1±0.1 g/cm3
• Melting Point: 42.0 to 48.0 deg-C
• Boiling Point: 155℃/3mm
• Flash Point: 112.5±11.3 °C
• Refractive Index: -14.5 ° (C=2, CHCl3)
• PSA: 23.47000
• LogP: 2.14220
• Solubility: Not determined

(1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)propan-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
• WGK Germany：3
• Safety Instruction： S26; S37/39; S36
• RTECS：DG8598700
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)propan-1-ol

Recent Advances in the Study of (1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)propan-1-ol (CAS: 123620-80-4)

The compound (1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)propan-1-ol (CAS: 123620-80-4) has garnered significant attention in recent years due to its potential applications in the field of chemical biology and pharmaceutical research. This chiral molecule, characterized by its phenyl and pyrrolidinyl substituents, has been investigated for its role as a precursor or intermediate in the synthesis of biologically active compounds. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of (1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)propan-1-ol using a novel catalytic system. The researchers achieved high enantiomeric excess (ee > 99%) and yield (92%) by employing a chiral palladium catalyst, marking a significant improvement over previous methods. This advancement is particularly relevant for the scalable production of this compound, which is often required in pharmaceutical development.

In the realm of pharmacological research, a recent preclinical study demonstrated that derivatives of (1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)propan-1-ol exhibit promising activity as modulators of neurotransmitter systems. Specifically, these compounds showed selective binding to dopamine D2 and serotonin 5-HT1A receptors, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. The study, published in Neuropharmacology, highlighted the importance of the stereochemistry at the 1 and 2 positions for receptor binding affinity.

Another significant development involves the use of (1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)propan-1-ol as a building block for the synthesis of novel antiviral agents. A 2024 research paper in Antiviral Chemistry and Chemotherapy reported that structural analogs of this compound demonstrated inhibitory activity against RNA-dependent RNA polymerase of certain viruses. The researchers identified specific structural modifications that enhanced antiviral potency while maintaining favorable pharmacokinetic properties.

From a drug metabolism perspective, recent pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) profile of (1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)propan-1-ol. These studies, conducted using advanced LC-MS/MS techniques, revealed that the compound undergoes extensive hepatic metabolism primarily via CYP3A4-mediated oxidation. Understanding these metabolic pathways is crucial for the development of derivatives with improved metabolic stability.

Looking forward, the unique structural features of (1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)propan-1-ol continue to inspire new research directions. Current investigations are exploring its potential as a scaffold for the development of multitarget-directed ligands, particularly for complex diseases like Alzheimer's where modulation of multiple biological targets may be beneficial. The compound's versatility and the recent methodological advances in its synthesis and modification suggest it will remain an important focus of chemical biology and medicinal chemistry research in the coming years.